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Compound Name: 1,1,1,2,2,3,3,3-Octachloropropane

Cat. No.: B3344085 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Perchloropropane

Introduction

Perchloropropane, systematically known as octachloropropane, is a fully chlorinated

hydrocarbon with the chemical formula C₃Cl₈. As a perchloroalkane, it is a derivative of

propane where all hydrogen atoms have been substituted by chlorine atoms.[1] At room

temperature, it exists as a clear, white crystalline solid.[1] First synthesized and characterized

in 1875, octachloropropane has been a subject of interest in various chemical and material

science applications, including as a model for studying crystalline plasticity.[1] This technical

guide provides a comprehensive overview of the physical and chemical properties of

perchloropropane, intended for researchers, scientists, and professionals in drug development

and chemical synthesis.

Physical Properties of Perchloropropane
Octachloropropane is a crystalline solid with a hexagonal crystal structure.[1] A notable

characteristic is its ability to be easily deformed under mechanical stress without losing its

crystal structure, a property more commonly associated with metals.[1]

The key physical properties of perchloropropane are summarized in the table below. It is

important to note that some of the available data is based on computational models and

estimations.
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Property Value Unit Source

Molecular Formula C₃Cl₈ - [1]

Molecular Weight 319.66 g/mol

Appearance
Clear white crystalline

solid
- [1]

Melting Point 160 (433.15) °C (K) [1]

Boiling Point 266.4 (539.55) °C (K) at 760 mmHg

Density 1.888 g/cm³

Crystal Structure Hexagonal - [1]

Log of Water Solubility

(Log10WS)
-5.11 -

Octanol/Water

Partition Coefficient

(LogPoct/wat)

4.901 -

Chemical Properties and Reactivity
Perchloropropane is a relatively stable chlorinated alkane. Its reactivity is characterized by

reactions that typically involve the cleavage of carbon-chlorine bonds under specific conditions.

Chemical Identifiers

Identifier Value

IUPAC Name 1,1,1,2,2,3,3,3-Octachloropropane

Synonyms Perchloropropane, Propane octachloride

CAS Number 594-90-1

SMILES C(C(Cl)(Cl)Cl)(C(Cl)(Cl)Cl)(Cl)Cl

InChI Key QQAHAGNPDBPSJP-UHFFFAOYSA-N
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Reactivity Profile

Reaction with Aluminum: When treated with aluminum in a diethyl ether solvent,

octachloropropane undergoes dechlorination to yield various unsaturated perchlorocarbons.

The primary product of this reaction is hexachloropropene (C₃Cl₆).[1][2]

Reactions with Metal Oxides: Octachloropropane reacts at atmospheric pressure with

niobium pentoxide (Nb₂O₅) and tantalum pentoxide (Ta₂O₅) to produce the corresponding

metal chlorides. It can also react with titanium dioxide (TiO₂) in the presence of the other two

oxides, which can be utilized for the separation of TiO₂ from mixtures.[1][2]

Thermal Decomposition: At temperatures above 200°C, further reaction with chlorine can

lead to the cleavage of the carbon-carbon backbone, resulting in the formation of carbon

tetrachloride (CCl₄) and hexachloroethane (C₂Cl₆).[1][2]

Experimental Protocols
Detailed experimental protocols specifically for the determination of the physical properties of

octachloropropane are not readily available in the cited literature. However, standard

methodologies for organic crystalline solids would be employed.

Melting Point Determination (General Protocol)

The melting point of a crystalline solid like octachloropropane is a key indicator of its purity. A

common method for its determination is the capillary method.[3][4]

Sample Preparation: A small amount of the dry, finely powdered octachloropropane is

packed into a thin-walled capillary tube, sealed at one end, to a height of 1-2 mm.[5][6]

Apparatus: The capillary tube is placed in a melting point apparatus (such as a Thiele tube

with a high-boiling point oil or a modern digital instrument with a heated metal block)

alongside a calibrated thermometer.[3][7]

Heating: The apparatus is heated at a slow, controlled rate, typically 1-2°C per minute, as the

temperature approaches the expected melting point.[7]
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Observation: The temperature range is recorded from the point at which the first drop of

liquid appears to the temperature at which the entire sample has melted into a clear liquid.[6]

For a pure compound, this range is typically narrow (0.5-1.0°C).[7]

Boiling Point Determination (General Protocol)

For solids that are stable at their boiling point, the boiling point can be determined using

methods like the distillation method or the capillary method (Siwoloboff's method).[8][9]

Distillation Method: A simple distillation is performed with at least 5 mL of the substance. The

temperature at which the liquid and vapor are in equilibrium at a given atmospheric pressure

is recorded as the boiling point.[8][9]

Capillary Method: A small amount of the substance is placed in a fusion tube. A capillary

tube, sealed at one end, is inverted and placed into the fusion tube. The setup is heated, and

as the substance is heated past its boiling point, a stream of bubbles will emerge from the

inverted capillary. The heat is then removed, and the temperature at which the liquid is drawn

back into the capillary tube upon cooling is recorded as the boiling point.[10]

Chemical Synthesis and Reactions Visualization
Synthesis of Perchloropropane

Octachloropropane can be synthesized by the exhaustive chlorination of propane or partially

chlorinated propanes. One established method involves the reaction of partially chlorinated

propane with iodine trichloride.[1][2] Alternatively, it can be produced by reacting with chlorine

at high pressure or with photo-activation, ensuring the temperature is maintained below 200°C

to prevent degradation into smaller perchloroalkanes.[1][2]

Reaction of Perchloropropane with Aluminum

The reaction of octachloropropane with aluminum is a key chemical transformation. The

following diagram illustrates the logical flow of this reaction, which proceeds through the

formation of hexachloropropene and can lead to further coupled products.
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Reaction of Octachloropropane with Aluminum

Primary Reaction Products

Secondary Reactions of C₃Cl₆

Octachloropropane (C₃Cl₈)

Hexachloropropene (C₃Cl₆)

+ Al

Aluminum Chloride (AlCl₃)

+ Al

Aluminum (Al)
in Diethyl Ether

Octachlorohexatrienes (C₆Cl₈)
(3 isomers)

+ C₃Cl₆, Al

Hexachlorobenzenes (C₆Cl₆)
(2 isomers)

+ C₃Cl₆, Al

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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